Cas no 181063-62-7 (Methyl 3-ethoxy-5-methylthiophene-2-carboxylate)

Methyl 3-ethoxy-5-methylthiophene-2-carboxylate structure
181063-62-7 structure
Product Name:Methyl 3-ethoxy-5-methylthiophene-2-carboxylate
CAS No:181063-62-7
MF:C9H12O3S
MW:200.254781723022
CID:1020040
PubChem ID:45093881
Update Time:2024-02-29

Methyl 3-ethoxy-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid,3-ethoxy-5-methyl-,methylester(9CI)
    • methyl 3-ethoxy-5-methylthiophene-2-carboxylate
    • 2-thiophenecarboxylic acid,3-ethoxy-5-methyl-,methyl ester
    • Methyl 3-ethoxy-5-methylthiophene-2-carboxylate
    • Inchi: 1S/C9H12O3S/c1-4-12-7-5-6(2)13-8(7)9(10)11-3/h5H,4H2,1-3H3
    • InChI Key: WXEPKVSQKUOKJG-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(=C1C(=O)OC)OCC

Computed Properties

  • Exact Mass: 200.051
  • Monoisotopic Mass: 200.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8
  • XLogP3: 2.5
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